3-{[4-(Pyren-1-yl)butanoyl]oxy}propane-1,2-diyl dioctadecanoate

• CAS No.: 222719-94-0
• Molecular Formula: C59H90O6
• Molecular Weight: 895.3 g/mol
• IUPAC Name: [2-octadecanoyloxy-3-(4-pyren-1-ylbutanoyloxy)propyl] octadecanoate
• InChI: InChI=1S/C59H90O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38-55(60)63-47-53(65-57(62)39-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)48-64-56(61)40-34-35-49-41-42-52-44-43-50-36-33-37-51-45-46-54(49)59(52)58(50)51/h33,36-37,41-46,53H,3-32,34-35,38-40,47-48H2,1-2H3
• InChI Key: NGXOGJBBNPZRPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)OC(=O)CCCCCCCCCCCCCCCCC

Description

3-{[4-(Pyren-1-yl)butanoyl]oxy}propane-1,2-diyl dioctadecanoate is a complex organic compound known for its unique structural properties It is characterized by the presence of a pyrene moiety, a butanoyl group, and dioctadecanoate esters

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-{[4-(Pyren-1-yl)butanoyl]oxy}propane-1,2-diyl dioctadecanoate typically involves multiple steps. One common method includes the esterification of pyrene-1-butyric acid with propane-1,2-diol, followed by the esterification of the resulting intermediate with octadecanoic acid. The reaction conditions often require the use of catalysts such as sulfuric acid or p-toluenesulfonic acid to facilitate the esterification process. The reactions are typically carried out under reflux conditions to ensure complete conversion of the reactants .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity